N-(4-tert-butylphenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

• IUPAC Name: N-(4-tert-butylphenyl)-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H28N8O/c1-5-29-19-17(25-26-29)18(22-14-23-19)27-10-12-28(13-11-27)20(30)24-16-8-6-15(7-9-16)21(2,3)4/h6-9,14H,5,10-13H2,1-4H3,(H,24,30)
• InChI Key: NBJQFGQSINYSRS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC4=CC=C(C=C4)C(C)(C)C)N=N1
• Molecular Formula: C21H28N8O
• Molecular Weight: 408.5 g/mol
• CAS No.: 1058182-98-1

Description

N-(4-tert-butylphenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H28N8O and its molecular weight is 408.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 408.23860755 g/mol and the complexity rating of the compound is 580. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The compound, also known as VU0632995-1 or F5065-0078, is a derivative of the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . It is designed to target CDK2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the arrest of cell division . The compound’s interaction with CDK2 also induces apoptosis within cells , a process of programmed cell death that helps eliminate cancerous or damaged cells.

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the transition from the G1 phase to the S phase of the cell cycle . This disruption prevents the replication of DNA, a crucial step in cell division. The induction of apoptosis also involves various biochemical pathways, including the intrinsic and extrinsic apoptotic pathways .

Result of Action

The compound’s inhibition of CDK2 leads to significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45 to 97 nM and 6 to 99 nM, respectively . The compound also exhibits moderate activity against HepG-2 with an IC50 range of 48 to 90 nM .